Cas no 141677-53-4 (Cholestane-3,6-diol,bis(hydrogen sulfate), disodium salt, (3b,5a,6a)- (9CI))
141677-53-4 structure
Product Name:Cholestane-3,6-diol,bis(hydrogen sulfate), disodium salt, (3b,5a,6a)- (9CI)
CAS No:141677-53-4
MF:C27H46Na2O8S2
MW:608.758888721466
CID:146326
PubChem ID:197454
Update Time:2025-04-19
Cholestane-3,6-diol,bis(hydrogen sulfate), disodium salt, (3b,5a,6a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cholestane-3,6-diol,bis(hydrogen sulfate), disodium salt, (3b,5a,6a)- (9CI)
- 5alpha-Cholestan-3beta,6alpha-diyl disulfate
- Cholest-3,6-di-SO4
- Cholestan-3,6-diyl disulfate
- Cholestan-3,6-diyl disulfate, disodium salt
- disodium (3beta,5alpha,6alpha)-cholestane-3,6-diyl disulfate
- disodium;[(3S,5S,6S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-3-sulfonatooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-6-yl] sulfate
- DTXSID10931159
- Disodium cholestane-3,6-diyl disulfate
- 141677-53-4
-
- Inchi: 1S/C27H48O8S2.2Na/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(35-37(31,32)33)24-15-19(34-36(28,29)30)11-13-27(24,5)23(20)12-14-26(21,22)4;;/h17-25H,6-16H2,1-5H3,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/t18-,19+,20+,21-,22+,23+,24-,25+,26-,27-;;/m1../s1
- InChI Key: LSZOEUUICRWOTO-JFEUVQKDSA-L
- SMILES: S(=O)(=O)([O-])O[C@H]1C[C@@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]32)[C@@]2(C)CC[C@@H](C[C@@H]21)OS(=O)(=O)[O-].[Na+].[Na+]
Computed Properties
- Exact Mass: 546.26868
- Monoisotopic Mass: 608.24294933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 39
- Rotatable Bond Count: 7
- Complexity: 989
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 150Ų
Experimental Properties
- PSA: 95.97
Cholestane-3,6-diol,bis(hydrogen sulfate), disodium salt, (3b,5a,6a)- (9CI) Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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